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Compound of Interest

Compound Name: 4-Nitrophenylacetic acid

Cat. No.: B359581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitrophenylacetic acid (4-NPAA) is a crystalline solid that is utilized in various capacities

within the chemical and pharmaceutical industries. While some commercial suppliers broadly

classify it as a "catalyst," detailed and specific examples of its use as a primary catalytic

species in common organic reactions are not extensively documented in publicly available

scientific literature.[1] Its primary and well-established role is that of a crucial intermediate in the

synthesis of a variety of organic molecules, including active pharmaceutical ingredients (APIs).

[1] This document aims to provide a clear overview of the documented applications of 4-
Nitrophenylacetic acid, focusing on its role as a synthetic building block rather than a catalyst,

for which substantial evidence is lacking.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Nitrophenylacetic acid is presented in

the table below.
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Property Value

CAS Number 104-03-0

Molecular Formula C₈H₇NO₄

Molecular Weight 181.15 g/mol

Appearance Off-white to pale yellow crystalline powder

Melting Point 150-155 °C

Solubility
Slightly soluble in water; soluble in ethanol and

ether

Applications in Organic Synthesis
The primary utility of 4-Nitrophenylacetic acid lies in its function as a versatile intermediate for

the synthesis of more complex molecules. The presence of the carboxylic acid, the activated

methylene group, and the nitro-substituted aromatic ring allows for a range of chemical

transformations.

Synthesis of Pharmaceutical Intermediates
4-Nitrophenylacetic acid serves as a precursor in the synthesis of various pharmaceutical

intermediates. For instance, it is a key starting material in the preparation of 4-

aminophenylacetic acid, a valuable intermediate in drug development.[2] The synthesis

involves the reduction of the nitro group of 4-NPAA.

Use in the Synthesis of Dyes and other Organic
Compounds
Historically, 4-Nitrophenylacetic acid has been used as an intermediate in the manufacturing

of dyes and other specialty organic chemicals.[3]

Experimental Protocol: Synthesis of 4-
Nitrophenylacetic Acid
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While protocols for the catalytic use of 4-Nitrophenylacetic acid are not readily available, its

own synthesis is well-documented. A common laboratory-scale preparation involves the

hydrolysis of 4-nitrobenzyl cyanide.

Objective: To synthesize 4-Nitrophenylacetic acid from 4-nitrobenzyl cyanide.

Materials:

4-nitrobenzyl cyanide

Concentrated sulfuric acid

Deionized water

Ice

Round-bottom flask

Reflux condenser

Beakers

Buchner funnel and filter paper

Heating mantle

Procedure:

In a round-bottom flask, cautiously add concentrated sulfuric acid to a stirred suspension of

4-nitrobenzyl cyanide in water.

Attach a reflux condenser and heat the mixture to reflux for approximately 15-30 minutes.

The solid should dissolve during this time.

After the reflux period, carefully pour the hot reaction mixture into a beaker containing

crushed ice. This will cause the 4-Nitrophenylacetic acid to precipitate.
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Collect the crude product by vacuum filtration using a Buchner funnel and wash the solid

with ice-cold water.

Recrystallize the crude product from hot water or an ethanol/water mixture to obtain purified

4-Nitrophenylacetic acid.

Dry the purified crystals in a desiccator.

Expected Yield: This procedure typically affords a high yield of 4-Nitrophenylacetic acid (often

exceeding 90%).

Logical Workflow for Synthesis
The synthesis of 4-Nitrophenylacetic acid can be visualized as a straightforward two-step

process from a precursor.

4-Nitrobenzyl Cyanide Acid Hydrolysis
(H₂SO₄, H₂O, Heat) 4-Nitrophenylacetic Acid

Click to download full resolution via product page

Caption: Synthetic pathway from 4-nitrobenzyl cyanide to 4-Nitrophenylacetic acid.

Distinction from 4-Nitrophenol as a Co-catalyst
It is important to distinguish 4-Nitrophenylacetic acid from a similarly named compound, 4-

nitrophenol. Some studies have reported the use of 4-nitrophenol as an acidic co-catalyst or

additive, particularly in asymmetric Michael addition reactions, where it can enhance reaction

rates and stereoselectivity.[4] This highlights the importance of precise chemical nomenclature

in catalysis research.

Conclusion
In summary, while 4-Nitrophenylacetic acid is sometimes labeled as a "catalyst" in

commercial contexts, its well-documented and primary role in organic chemistry is that of a

versatile synthetic intermediate. Researchers and drug development professionals will find it to

be a valuable precursor for the synthesis of a range of target molecules, particularly in the
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pharmaceutical and dye industries. The lack of specific, reproducible protocols for its use as a

primary catalyst in common organic reactions suggests that its utility in this capacity is either

highly specialized and not widely reported, or that the term is used loosely to describe its role in

facilitating chemical transformations through its incorporation as a reactant. Future research

may yet uncover specific catalytic applications for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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